Cas no 54946-36-0 (b-D-Ribofuranoside, methyl5-deoxy-2,3-O-(1-methylethylidene)-5-(propylamino)-, hydrochloride (9CI))

• Product Name: b-D-Ribofuranoside, methyl5-deoxy-2,3-O-(1-methylethylidene)-5-(propylamino)-, hydrochloride (9CI)
• CAS No: 54946-36-0
• MF: C₁₂H₂₄ClNO₄
• MW: 281.776263237
• CID: 379865
• PubChem ID: 24193679
• Update Time: 2025-04-19

b-D-Ribofuranoside, methyl5-deoxy-2,3-O-(1-methylethylidene)-5-(propylamino)-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Ribofuranoside, methyl5-deoxy-2,3-O-(1-methylethylidene)-5-(propylamino)-, hydrochloride (9CI)
• NSC155532
• NSC-155532
• Methyl 5-deoxy-2,3-O-(1-methylethylidene)-5-(propylamino)pentofuranoside--hydrogen chloride (1/1)
• DTXSID50638392
• 54946-36-0

• Inchi： 1S/C12H23NO4.ClH/c1-5-6-13-7-8-9-10(11(14-4)15-8)17-12(2,3)16-9;/h8-11,13H,5-7H2,1-4H3;1H
• InChI Key： JGYPUFSQGJALFJ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)(C)OC2C(OC)OC(CNCCC)C12

Computed Properties

• Exact Mass: 281.1393859g/mol
• Monoisotopic Mass: 281.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų